Cas no 114113-99-4 ((3,5-Dibromo-4-methoxyphenyl)methanol)

(3,5-Dibromo-4-methoxyphenyl)methanol is a brominated aromatic alcohol with a methoxy substituent, offering utility as a versatile intermediate in organic synthesis. Its key advantages include high reactivity due to the electron-withdrawing bromine groups, which facilitate further functionalization, and the presence of a hydroxymethyl group that enables derivatization into esters, ethers, or other derivatives. The methoxy group enhances solubility in organic solvents, improving handling in synthetic applications. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a building block for more complex structures. Its well-defined reactivity profile and stability under standard conditions make it a reliable choice for targeted synthetic transformations.
(3,5-Dibromo-4-methoxyphenyl)methanol structure
114113-99-4 structure
Product Name:(3,5-Dibromo-4-methoxyphenyl)methanol
CAS No:114113-99-4
MF:C8H8Br2O2
MW:295.955921173096
MDL:MFCD12047705
CID:4458902
PubChem ID:15923795
Update Time:2025-11-06

(3,5-Dibromo-4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,5-dibromo-4-methoxy-
    • (3,5-Dibromo-4-methoxyphenyl)methanol
    • 3,5-dibromo-4-methoxy benzyl alcohol
    • E90705
    • DTXSID80579688
    • EN300-365355
    • DTXCID00530453
    • MFCD12047705
    • 817-269-2
    • AB93341
    • CS-0194610
    • 114113-99-4
    • MDL: MFCD12047705
    • Inchi: 1S/C8H8Br2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3,11H,4H2,1H3
    • InChI Key: VCOAUEHHKOSWHO-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(CO)C=1)Br)OC

Computed Properties

  • Exact Mass: 295.88706g/mol
  • Monoisotopic Mass: 293.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 357.1±37.0 °C at 760 mmHg
  • Flash Point: 169.8±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

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Additional information on (3,5-Dibromo-4-methoxyphenyl)methanol

(3,5-Dibromo-4-methoxyphenyl)methanol: A Comprehensive Overview

The compound (3,5-Dibromo-4-methoxyphenyl)methanol, identified by the CAS number 114113-99-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with modern synthetic methodologies.

Structurally, (3,5-Dibromo-4-methoxyphenyl)methanol consists of a phenol derivative with bromine atoms at positions 3 and 5 and a methyl ether group at position 4. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical transformations. Researchers have explored its ability to act as a precursor in the synthesis of complex aromatic compounds, leveraging its reactivity under specific reaction conditions.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Recent findings suggest that derivatives of (3,5-Dibromo-4-methoxyphenyl)methanol can exhibit bioactivity against certain pathogens, opening new avenues for drug discovery. Additionally, its role in the synthesis of advanced polymers has been explored, with studies demonstrating its potential to enhance the thermal stability and mechanical properties of polymer matrices.

The synthesis of (3,5-Dibromo-4-methoxyphenyl)methanol involves a multi-step process that typically begins with bromination reactions followed by methylation and hydroxylation steps. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are crucial for meeting the growing demand in both academic research and industrial applications.

In terms of environmental impact, researchers have been investigating the biodegradability and toxicity profiles of (3,5-Dibromo-4-methoxyphenyl)methanol. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is a positive sign for its sustainable use in industrial settings. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular properties of (3,5-Dibromo-4-methoxyphenyl)methanol. Advanced simulations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies complement experimental work, enabling researchers to design more efficient synthetic pathways and predict the behavior of this compound in various chemical environments.

In conclusion, (3,5-Dibromo-4-methoxyphenyl)methanol stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in shaping future developments in chemistry and related fields.

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